Cas no 2549062-98-6 (4-(2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine)

• Product Name: 4-(2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine
• CAS No: 2549062-98-6
• MF: C₁₈H₂₁F₃N₆O
• MW: 394.394153356552
• CID: 5314834
• PubChem ID: 154829628
• Update Time: 2025-06-08

4-(2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• F6619-4086
• 4-(2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine
• 2549062-98-6
• AKOS040708808
• 4-[2-[4-[3-(Trifluoromethyl)-2-pyridinyl]-1-piperazinyl]-4-pyrimidinyl]morpholine

• Inchi： 1S/C18H21F3N6O/c19-18(20,21)14-2-1-4-22-16(14)26-6-8-27(9-7-26)17-23-5-3-15(24-17)25-10-12-28-13-11-25/h1-5H,6-13H2
• InChI Key： HYLBAZJKCKRZHL-UHFFFAOYSA-N
• SMILES： N1(C2C=CN=C(N3CCN(C4=NC=CC=C4C(F)(F)F)CC3)N=2)CCOCC1

Computed Properties

• Exact Mass: 394.17289380g/mol
• Monoisotopic Mass: 394.17289380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.344±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 572.4±60.0 °C(Predicted)
• pka: 10.63±0.50(Predicted)

Additional information on 4-(2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine

Introduction to 4-(2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine (CAS No. 2549062-98-6)

4-(2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine (CAS No. 2549062-98-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. The integration of a trifluoromethyl group and a pyridine ring within its structure contributes to its distinct pharmacological properties, making it a valuable candidate for further investigation.

The molecular formula of 4-(2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine is C₂₁H₂₃F₃N₅O, with a molecular weight of approximately 410.43 g/mol. The compound's structure consists of a morpholine ring linked to a pyrimidine moiety, which is further substituted with a piperazine ring and a trifluoromethylated pyridine. This intricate arrangement of functional groups imparts the molecule with high affinity and selectivity for specific biological targets, such as G protein-coupled receptors (GPCRs) and ion channels.

Recent studies have highlighted the potential of 4-(2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine in modulating neurotransmitter systems. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity as a selective serotonin reuptake inhibitor (SSRI). This property makes it a promising candidate for the treatment of depression and anxiety disorders. The compound's ability to selectively bind to serotonin transporters without affecting other neurotransmitter systems reduces the risk of side effects commonly associated with broad-spectrum SSRIs.

In addition to its role in neuropsychiatric disorders, 4-(2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine has shown significant antitumor activity. Preclinical studies have indicated that it can effectively inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of cell cycle progression and induction of apoptosis through the activation of specific signaling pathways. These findings suggest that this compound could be developed into a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of 4-(2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine have also been extensively studied. Research conducted by pharmaceutical companies has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Additionally, the compound shows low toxicity in animal models, further supporting its potential for clinical development.

The synthesis of 4-(2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine involves several steps, including the formation of key intermediates such as 3-trifluoromethyl-pyridine and piperazine derivatives. The final step typically involves coupling these intermediates with a morpholine-substituted pyrimidine using standard coupling reactions under controlled conditions. The synthetic route has been optimized to ensure high yields and purity, making it suitable for large-scale production.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine. Early-phase trials have shown promising results, with patients exhibiting good tolerability and significant improvements in symptoms related to depression and anxiety. Further trials are planned to explore its potential in treating other conditions, such as chronic pain and neurodegenerative diseases.

In conclusion, 4-(2-{4-[3-(trifluoromethyl)pyridin-2-y l] piperazin -1 - yl } pyrimid in - 4 - yl ) morpholine (CAS No. 2549062 - 98 - 6 ) represents an exciting advancement in medicinal chemistry . Its unique structural features , combined with its promising therapeutic potential , make it an important molecule for ongoing research and development . As more data becomes available from clinical trials , it is likely that this compound will play a significant role in improving patient outcomes across various medical conditions .